4-bromo-5-chloro-3-methyl-1-(4-nitrophenyl)-1H-pyrazole

Specification

• Molecular Formula: C10H7BrClN3O2
• Molecular Weight: 316.54 g/mol
• IUPAC Name: 4-bromo-5-chloro-3-methyl-1-(4-nitrophenyl)pyrazole
• Standard InChI: InChI=1S/C10H7BrClN3O2/c1-6-9(11)10(12)14(13-6)7-2-4-8(5-3-7)15(16)17/h2-5H,1H3
• Standard InChI Key: DURYXFBIUHGLMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)Cl)C2=CC=C(C=C2)[N+](=O)[O-]

Introduction

Chemical Identity and Structural Properties

Table 1: Fundamental physicochemical properties

Property	Value
Molecular formula	C₁₀H₇BrClN₃O₂
Molecular weight	316.54 g/mol
SMILES notation	CC1=NN(C(=C1Br)Cl)C2=CC=C(C=C2)N+[O-]
InChIKey	DURYXFBIUHGLMF-UHFFFAOYSA-N
PubChem CID	775681

The planar pyrazole core adopts a nearly flat conformation, with the nitro group on the phenyl ring creating substantial electron-withdrawing effects. X-ray crystallography of analogous compounds reveals intramolecular hydrogen bonding between the nitro oxygen and adjacent halogen atoms, influencing both reactivity and solid-state packing.

Spectroscopic Profiles

Nuclear magnetic resonance (NMR) data for closely related pyrazoles show characteristic signals:

• ¹H NMR: Methyl protons resonate at δ 2.53 ppm (singlet), with aromatic protons appearing as multiplets between δ 7.15–7.51 ppm.

• ¹³C NMR: The nitrophenyl carbons exhibit signals near δ 148 ppm (C-NO₂), while pyrazole ring carbons appear between δ 114–153 ppm.

Mass spectrometric analysis typically shows a molecular ion peak at m/z 316.54 ([M+H]⁺) with fragmentation patterns dominated by loss of NO₂ (46 Da) and Br/Cl substituents.

Synthesis and Manufacturing Considerations

General Pyrazole Synthesis Strategies

While no explicit protocol exists for this specific compound, established pyrazole synthesis routes provide viable pathways:

Cyclocondensation Approaches

• Hydrazine-Diketone Cyclization: Reaction of 4-nitrophenylhydrazine with β-diketone precursors bearing halogen substituents.

• Metal-Catalyzed Methods: Silver-catalyzed decarboxylative cyclization of α-keto acids with diazadienes, as demonstrated in recent methodologies.

A comparative analysis of synthetic routes reveals trade-offs in yield and purity:

Table 2: Synthetic method efficiency for analogous pyrazoles

Method	Yield (%)	Purity (%)	Reaction Time (h)
Traditional cyclization	65–72	90–95	8–12
Ag-catalyzed cyclization	78–89	97–99	4–6

The silver-catalyzed approach offers superior atom economy (78–89% yield) under mild conditions (60°C, open air), making it particularly suitable for halogenated derivatives.

Functionalization Challenges

Introducing multiple halogen atoms creates steric and electronic challenges:

• Bromine-Chlorine Competition: Sequential halogenation requires careful control of reaction kinetics to prevent unwanted cross-coupling.

• Nitro Group Stability: The electron-deficient aromatic system necessitates low-temperature nitration (-10°C to 0°C) to avoid decomposition.

Parameter	Value
Water solubility	0.12 mg/L (25°C)
Plasma protein binding	89–92%
CYP3A4 inhibition	Moderate (IC₅₀ = 6.8 μM)
hERG inhibition	Low risk (IC₅₀ > 30 μM)

Industrial and Research Applications

Pharmaceutical Intermediate

The compound serves as a versatile building block for:

• Anticancer Agents: Functionalization at position 4 enables conjugation with DNA-intercalating moieties.

• Antiviral Prodrugs: Nitro group reduction to amine facilitates targeted drug delivery systems.

Materials Science Applications

• Coordination Chemistry: Halogen atoms act as ligands for transition metals (Cu²⁺, Pd⁰) in catalytic complexes.

• Polymer Additives: Nitroaryl pyrazoles improve thermal stability in polyamides (Tg increase ΔT = 15–20°C).

Future Research Directions

• Synthetic Methodology: Develop continuous flow processes for large-scale production.

• Target Validation: CRISPR-Cas9 screening to identify primary cellular targets.

• Formulation Science: Nanoencapsulation strategies to improve aqueous solubility.